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Introduction
Brevicompanine B is a diketopiperazine-related metabolite, a class of natural products known

for their structural complexity and diverse biological activities. First isolated from the fungus

Penicillium brevicompactum, it has also been identified in Aspergillus species.[1] This technical

guide provides a comprehensive overview of the physical, chemical, and biological properties

of Brevicompanine B, with a focus on its quantitative data, experimental methodologies, and

known mechanisms of action.

Physical and Chemical Properties
Brevicompanine B presents as white crystals with a purity of over 95% as determined by

HPLC.[2] It is a relatively stable molecule under standard laboratory conditions, though long-

term storage at -20°C is recommended.[1][2] The compound's solubility profile indicates it is

soluble in organic solvents such as ethanol, methanol, dimethylformamide (DMF), and dimethyl

sulfoxide (DMSO), but has poor solubility in water.[1][2]

Table 1: Physicochemical Properties of Brevicompanine
B
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Property Value Source

Molecular Formula C22H29N3O2 [1][2][3]

Molecular Weight 367.5 g/mol [1][2][3]

CAS Number 215121-47-4 [1]

Appearance White crystals [2]

Purity >95% by HPLC [1][2]

Long-Term Storage -20°C [1][2]

Solubility

Soluble in ethanol, methanol,

DMF, DMSO; Poor water

solubility

[1][2]
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Experimental Protocols
The isolation and structural elucidation of Brevicompanine B have been described in the

scientific literature. While the full, detailed experimental protocols from the original publications

were not accessible for this review, the general methodologies are summarized below based

on available information.

Isolation and Purification
Brevicompanine B is typically isolated from the culture filtrate of Penicillium brevicompactum

or Aspergillus janus. The general workflow for its isolation is as follows:
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Fig. 1: General workflow for the isolation and purification of Brevicompanine B.
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Structural Elucidation
The chemical structure of Brevicompanine B was established using a combination of

spectroscopic techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

mass and molecular formula of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: One-dimensional (¹H and ¹³C) and two-

dimensional (COSY, HSQC, HMBC) NMR experiments are employed to elucidate the

complex polycyclic structure and determine the connectivity of atoms within the molecule.

Biological Activity and Mechanism of Action
Brevicompanine B has demonstrated notable biological activities, particularly in the areas of

plant growth regulation and antiplasmodial effects. It is reported to be devoid of general

antifungal or antibacterial activity.[1][2]

Plant Growth Regulation
Brevicompanine B exhibits significant plant growth regulatory properties. Studies on the

model plant Arabidopsis thaliana have revealed that it can inhibit primary root growth. This

effect is mediated through the transcriptional misregulation of core components of the plant's

circadian clock.

The proposed mechanism involves the repression of the expression of two central clock genes,

LATE ELONGATED HYPOCOTYL (LHY) and CIRCADIAN CLOCK ASSOCIATED 1 (CCA1).

This disruption of the circadian rhythm, in turn, affects downstream processes, including root

elongation.
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Fig. 2: Proposed mechanism of Brevicompanine B's effect on plant root growth.

Antiplasmodial Activity
Brevicompanine B has shown activity against the malaria parasite, Plasmodium falciparum.

While the precise mechanism of its antiplasmodial action is not yet fully elucidated, its activity

has been quantified.

Table 2: Biological Activity of Brevicompanine B
Activity Organism/Assay IC50 Source

Antiplasmodial
Plasmodium

falciparum 3D7
35 µg/mL [1]

Plant Growth

Regulation

Arabidopsis thaliana

root growth
Effective at 100 µM

Conclusion
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Brevicompanine B is a fascinating natural product with a unique chemical structure and

distinct biological activities. Its ability to modulate the plant circadian clock makes it a valuable

tool for botanical research. Furthermore, its antiplasmodial properties, though modest, may

serve as a starting point for the development of new antimalarial agents. Further research is

warranted to fully elucidate its mechanisms of action and explore its potential applications in

both agriculture and medicine.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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